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  3. 5,11,17,23-Tetrakis[(dimethylamino)methyl]pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3,5,7(28),9,11,13(27),15(26),16,18,21(25),22-dodecaene-25,26,27,28-tetrol
5,11,17,23-Tetrakis[(dimethylamino)methyl]pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3,5,7(28),9,11,13(27),15(26),16,18,21(25),22-dodecaene-25,26,27,28-tetrol 5,11,17,23-Tetrakis[(dimethylamino)methyl]pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3,5,7(28),9,11,13(27),15(26),16,18,21(25),22-dodecaene-25,26,27,28-tetrol
Brand Name: Vulcanchem
CAS No.: 115421-52-8
VCID: VC20841056
InChI: InChI=1S/C40H52N4O4/c1-41(2)21-25-9-29-17-31-11-26(22-42(3)4)13-33(38(31)46)19-35-15-28(24-44(7)8)16-36(40(35)48)20-34-14-27(23-43(5)6)12-32(39(34)47)18-30(10-25)37(29)45/h9-16,45-48H,17-24H2,1-8H3
SMILES: CN(C)CC1=CC2=C(C(=C1)CC3=CC(=CC(=C3O)CC4=CC(=CC(=C4O)CC5=C(C(=CC(=C5)CN(C)C)C2)O)CN(C)C)CN(C)C)O
Molecular Formula: C40H52N4O4
Molecular Weight: 652.9 g/mol

5,11,17,23-Tetrakis[(dimethylamino)methyl]pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3,5,7(28),9,11,13(27),15(26),16,18,21(25),22-dodecaene-25,26,27,28-tetrol

CAS No.: 115421-52-8

Main Products

Cat. No.: VC20841056

Molecular Formula: C40H52N4O4

Molecular Weight: 652.9 g/mol

* For research use only. Not for human or veterinary use.

5,11,17,23-Tetrakis[(dimethylamino)methyl]pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3,5,7(28),9,11,13(27),15(26),16,18,21(25),22-dodecaene-25,26,27,28-tetrol - 115421-52-8

CAS No. 115421-52-8
Molecular Formula C40H52N4O4
Molecular Weight 652.9 g/mol
IUPAC Name 5,11,17,23-tetrakis[(dimethylamino)methyl]pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3,5,7(28),9,11,13(27),15(26),16,18,21(25),22-dodecaene-25,26,27,28-tetrol
Standard InChI InChI=1S/C40H52N4O4/c1-41(2)21-25-9-29-17-31-11-26(22-42(3)4)13-33(38(31)46)19-35-15-28(24-44(7)8)16-36(40(35)48)20-34-14-27(23-43(5)6)12-32(39(34)47)18-30(10-25)37(29)45/h9-16,45-48H,17-24H2,1-8H3
Standard InChI Key CHOMEDBXBPXALL-UHFFFAOYSA-N
SMILES CN(C)CC1=CC2=C(C(=C1)CC3=CC(=CC(=C3O)CC4=CC(=CC(=C4O)CC5=C(C(=CC(=C5)CN(C)C)C2)O)CN(C)C)CN(C)C)O
Canonical SMILES CN(C)CC1=CC2=C(C(=C1)CC3=CC(=CC(=C3O)CC4=CC(=CC(=C4O)CC5=C(C(=CC(=C5)CN(C)C)C2)O)CN(C)C)CN(C)C)O

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